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Application Note: Hydrolysis of Methyl 2-
hydroxy-5-nitrobenzoate
Abstract
This application note provides a detailed protocol for the hydrolysis of methyl 2-hydroxy-5-
nitrobenzoate to its corresponding carboxylic acid, 2-hydroxy-5-nitrobenzoic acid. This

transformation is a fundamental step in the synthesis of various pharmaceutical intermediates

and other fine chemicals. The protocol described herein utilizes a base-catalyzed hydrolysis

method, which is a common and effective procedure for the saponification of esters.[1][2] This

document is intended for researchers, scientists, and professionals in the field of drug

development and organic synthesis.

Introduction
2-Hydroxy-5-nitrobenzoic acid is a valuable building block in organic synthesis, notably in the

preparation of mesalamine, an anti-inflammatory agent. The hydrolysis of its methyl ester

precursor, methyl 2-hydroxy-5-nitrobenzoate, is a key synthetic step. This process can be

achieved through either acid or base-catalyzed methods.[2] Base-catalyzed hydrolysis, or

saponification, is often preferred due to its typically faster reaction rates and irreversible nature.

[2] This application note details a robust and reproducible protocol for this conversion using

sodium hydroxide.
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Reaction Scheme
Caption: Reaction scheme for the hydrolysis of methyl 2-hydroxy-5-nitrobenzoate.

Experimental Protocol
Materials:

Methyl 2-hydroxy-5-nitrobenzoate (C₈H₇NO₅, MW: 197.14 g/mol )[3][4]

Sodium hydroxide (NaOH)

Concentrated hydrochloric acid (HCl)

Deionized water

Round-bottomed flask

Reflux condenser

Heating mantle

Magnetic stirrer and stir bar

Beakers

Buchner funnel and filter paper

pH paper or pH meter

Procedure:

Reaction Setup: In a 250 mL round-bottomed flask equipped with a magnetic stir bar and a

reflux condenser, dissolve 10.0 g (0.051 mol) of methyl 2-hydroxy-5-nitrobenzoate in 50

mL of water containing 4.1 g (0.102 mol) of sodium hydroxide.

Hydrolysis: Heat the mixture to reflux with stirring. Continue heating for 1-2 hours, or until the

reaction is complete. The disappearance of the oily ester layer indicates the completion of

the saponification.[1]
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Cooling and Dilution: After the reaction is complete, allow the mixture to cool to room

temperature. Dilute the reaction mixture with an equal volume of water.

Acidification: While stirring, slowly pour the cooled reaction mixture into a beaker containing

a solution of 10 mL of concentrated hydrochloric acid in 50 mL of water. This should be done

in a well-ventilated fume hood.[1]

Precipitation and Isolation: The 2-hydroxy-5-nitrobenzoic acid will precipitate out of the

solution as a solid. Cool the mixture in an ice bath to ensure complete precipitation.

Filtration and Washing: Collect the solid product by vacuum filtration using a Buchner funnel.

Wash the collected solid with cold deionized water to remove any inorganic impurities.

Drying: Dry the purified 2-hydroxy-5-nitrobenzoic acid in a desiccator or a vacuum oven at a

low temperature.

Data Presentation
Parameter Starting Material Product

Compound Name
Methyl 2-hydroxy-5-

nitrobenzoate
2-hydroxy-5-nitrobenzoic acid

Molecular Formula C₈H₇NO₅ C₇H₅NO₅

Molecular Weight 197.14 g/mol [3][4] 183.12 g/mol [5]

Appearance
White to pale cream crystals or

powder[6]
Off-white to yellowish solid

Melting Point 113-119 °C[6] ~220-225 °C (decomposes)

Solubility Insoluble in water[7][8] Sparingly soluble in cold water
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Reaction Parameter Value

Reactant Moles 0.051 mol

NaOH Moles 0.102 mol

Theoretical Yield 9.34 g

Expected Yield 90-96%[1]

Experimental Workflow
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Reaction Setup

Hydrolysis

Workup

Purification

Dissolve Methyl 2-hydroxy-5-nitrobenzoate
and NaOH in water

Heat to reflux for 1-2 hours

Cool and dilute reaction mixture

Acidify with HCl

Precipitate product

Filter and wash with cold water

Dry the product

Click to download full resolution via product page

Caption: Workflow for the hydrolysis of methyl 2-hydroxy-5-nitrobenzoate.

Safety Precautions
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Always wear appropriate personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat.

Perform the reaction in a well-ventilated fume hood, especially during the acidification step,

as it releases fumes.

Sodium hydroxide and concentrated hydrochloric acid are corrosive. Handle with care and

avoid contact with skin and eyes.

Use caution when heating the reaction mixture.

Conclusion
The protocol described in this application note provides a straightforward and efficient method

for the hydrolysis of methyl 2-hydroxy-5-nitrobenzoate to 2-hydroxy-5-nitrobenzoic acid. The

high expected yield and simple workup procedure make this method suitable for both small-

scale laboratory synthesis and larger-scale production. This foundational reaction is a critical

step for professionals engaged in the development of pharmaceuticals and other specialized

chemical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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